Cas no 1955540-45-0 (1-benzyl-2-methylpiperazine hydrochloride)

• Product Name: 1-benzyl-2-methylpiperazine hydrochloride
• CAS No: 1955540-45-0
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• MDL: MFCD29055227
• CID: 5247227
• PubChem ID: 21646919
• Update Time: 2026-03-09

1-benzyl-2-methylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine, 2-methyl-1-(phenylmethyl)-, hydrochloride (1:1)
• 1-benzyl-2-methylpiperazine hydrochloride

• MDL： MFCD29055227
• Inchi： 1S/C12H18N2.ClH/c1-11-9-13-7-8-14(11)10-12-5-3-2-4-6-12;/h2-6,11,13H,7-10H2,1H3;1H
• InChI Key： ZWNGBJWPPPPFST-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1CCNCC1C.Cl

Additional information on 1-benzyl-2-methylpiperazine hydrochloride

Introduction to 1-benzyl-2-methylpiperazine hydrochloride (CAS No. 1955540-45-0)

1-benzyl-2-methylpiperazine hydrochloride, with the chemical identifier CAS No. 1955540-45-0, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and pharmacological properties. The presence of both a benzyl group and a methyl substituent in the piperazine ring confers unique chemical and pharmacological characteristics, making it a valuable scaffold for the development of novel therapeutic agents.

The hydrochloride salt form of 1-benzyl-2-methylpiperazine hydrochloride enhances its solubility in aqueous solutions, which is a critical factor for formulation development in drug delivery systems. This property allows for easier administration and improved bioavailability, making it an attractive candidate for further investigation in preclinical and clinical studies.

In recent years, there has been growing interest in piperazine derivatives due to their potential applications in treating various neurological and psychiatric disorders. The benzyl and methyl substituents in 1-benzyl-2-methylpiperazine hydrochloride contribute to its ability to interact with multiple neurotransmitter systems, including serotonin, dopamine, and norepinephrine. These interactions are pivotal in modulating neuronal signaling pathways, which are implicated in conditions such as depression, anxiety, schizophrenia, and attention deficit hyperactivity disorder (ADHD).

Recent studies have highlighted the role of 1-benzyl-2-methylpiperazine hydrochloride as a potential intermediate in the synthesis of more complex pharmacophores. Researchers have explored its utility in developing novel antipsychotic and antidepressant agents. For instance, modifications to the benzyl and methyl groups have led to compounds with enhanced affinity for specific serotonin receptors (e.g., 5-HT1A and 5-HT2A), which are crucial for therapeutic efficacy.

The pharmacokinetic profile of 1-benzyl-2-methylpiperazine hydrochloride has also been thoroughly investigated. Preliminary data suggest that the compound exhibits moderate oral bioavailability and a reasonable half-life, indicating its potential for once-daily dosing regimens. Additionally, its metabolic stability has been assessed through in vitro studies, revealing that it is susceptible to cytochrome P450-mediated metabolism but remains stable under controlled conditions.

One of the most compelling aspects of 1-benzyl-2-methylpiperazine hydrochloride is its versatility as a building block in medicinal chemistry. The piperazine core can be further functionalized to introduce additional pharmacophoric elements, such as amine or carboxylic acid groups, which can enhance binding interactions with target proteins. This flexibility has enabled the synthesis of numerous derivatives with tailored biological activities.

In the context of drug development pipelines, 1-benzyl-2-methylpiperazine hydrochloride has been used as a starting material for high-throughput screening (HTS) campaigns to identify novel lead compounds. Its structural features make it amenable to rapid derivatization using standard organic synthesis techniques, allowing for efficient exploration of chemical space.

The safety profile of 1-benzyl-2-methylpiperazine hydrochloride has been evaluated through acute toxicity studies, which indicate that it is well-tolerated at moderate doses. However, further investigations are needed to assess long-term effects and potential side reactions. Pharmacological studies have also explored its interactions with off-target receptors, aiming to minimize unwanted adverse effects.

Advances in computational chemistry have facilitated the design of optimized analogs of 1-benzyl-2-methylpiperazine hydrochloride using molecular modeling techniques. These approaches have helped predict binding affinities and optimize pharmacokinetic properties before experimental synthesis. Such computational strategies are increasingly integral to modern drug discovery processes.

The role of 1-benzyl-2-methylpiperazine hydrochloride in addressing unmet medical needs remains an active area of research. Ongoing clinical trials are evaluating its efficacy in treating refractory depression and other neuropsychiatric disorders. The results from these trials will provide critical insights into its therapeutic potential and inform future development strategies.

In conclusion,1-benzyl-2-methylpiperazine hydrochloride (CAS No. 1955540-45-0) represents a promising compound with significant pharmaceutical applications. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an ideal candidate for further exploration in drug discovery efforts aimed at treating neurological and psychiatric disorders.